Cas no 1806349-28-9 (Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate
• CAS No: 1806349-28-9
• MF: C₉H₆Cl₂F₂O₃
• MW: 271.044948101044
• CID: 4707538
• Update Time: 2025-11-04

Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6Cl2F2O3/c1-15-8(14)4-2-7(16-9(12)13)6(11)3-5(4)10/h2-3,9H,1H3
• InChI Key： JGRJUQXNQFINDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OC)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate

Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate (CAS No. 1806349-28-9): A Comprehensive Overview

Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate (CAS No. 1806349-28-9) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This ester derivative, characterized by its dichloro and difluoromethoxy functional groups, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₉H₆Cl₂F₂O₃, reflects a balance of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The compound's 2,4-dichloro-5-(difluoromethoxy)benzoate structure is particularly noteworthy for its potential role in the development of novel bioactive molecules. In the pharmaceutical industry, researchers are exploring its utility as a building block for drug candidates targeting various diseases. The presence of both chloro and fluoro substituents enhances the compound's ability to interact with biological systems, a feature that aligns with current trends in drug discovery focusing on halogenated compounds for improved efficacy and selectivity.

From a synthetic chemistry perspective, Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate offers several advantages. Its ester functionality provides a convenient handle for further chemical transformations, while the difluoromethoxy group contributes to the compound's metabolic stability—a crucial factor in medicinal chemistry. Recent studies have highlighted the growing importance of fluorinated compounds in drug development, as the introduction of fluorine atoms can significantly alter a molecule's pharmacokinetic properties.

In the agrochemical sector, compounds with dichloro and difluoromethoxy moieties have shown promise as potential active ingredients for crop protection products. The unique electronic properties imparted by these substituents may contribute to enhanced activity against plant pathogens or pests. This aligns with current agricultural challenges, where there's an increasing demand for more effective and environmentally friendly solutions to ensure food security.

The physical and chemical properties of Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate make it suitable for various analytical and industrial applications. Its relatively high boiling point and stability under normal conditions facilitate handling in laboratory and production settings. Researchers are particularly interested in its spectroscopic characteristics, which are valuable for quality control and structural elucidation purposes.

From a market perspective, the demand for specialized halogenated benzoate derivatives like Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate has been steadily increasing. This growth is driven by the expanding pharmaceutical and agrochemical industries, particularly in emerging economies. The compound's CAS number, 1806349-28-9, serves as a unique identifier that facilitates global trade and regulatory compliance.

Recent advancements in synthetic methodology have improved the accessibility of Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate, making it more available for research and development purposes. Green chemistry approaches are being explored for its production, addressing the growing emphasis on sustainable chemical processes. This aligns with current industry trends toward environmentally responsible manufacturing practices.

The compound's potential applications extend beyond traditional uses. Materials scientists are investigating its incorporation into advanced polymers and functional materials, where its unique combination of chloro and fluoro substituents could impart desirable properties such as enhanced thermal stability or specific electronic characteristics. This interdisciplinary potential makes it a compound of interest in multiple cutting-edge research areas.

Quality control and characterization of Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate are critical aspects of its utilization. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's potential use in sensitive applications.

As research into fluorinated and chlorinated aromatic compounds continues to advance, Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate (CAS No. 1806349-28-9) is likely to maintain its relevance in chemical innovation. Its balanced combination of reactivity and stability, coupled with the growing understanding of structure-activity relationships in halogenated compounds, positions it as a valuable tool for scientists across multiple disciplines.

The safety profile and handling requirements for Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate are important considerations for researchers and industrial users. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this or any chemical compound. Material safety data sheets provide essential guidance for safe handling and storage.

Looking to the future, the versatility of Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate suggests it will continue to play a role in chemical innovation. As synthetic methodologies evolve and applications expand, this compound may find new uses in emerging technologies. Its unique structural features offer numerous possibilities for modification and derivatization, keeping it at the forefront of chemical research and development.